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Compound of Interest

Compound Name: CAY10499

Cat. No.: B1668648 Get Quote

Introduction

CAY10499 is a potent, non-selective lipase inhibitor with significant activity against

monoacylglycerol lipase (MAGL), hormone-sensitive lipase (HSL), and fatty acid amide

hydrolase (FAAH)[1][2][3][4]. It is widely used in research to study lipid metabolism and its role

in various physiological and pathological processes[5]. Accurate and reproducible experimental

results depend on the correct preparation, handling, and storage of CAY10499 stock solutions.

These application notes provide detailed protocols for the preparation of stock and working

solutions of CAY10499 for use in a research laboratory setting.

Compound Information
CAY10499 is supplied as a crystalline solid[2][6]. Its key properties are summarized below.
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Property Value

Formal Name

[4-(5-methoxy-2-oxo-1,3,4-oxadiazol-3(2H)-

yl)-2-methylphenyl]-carbamic acid, phenylmethyl

ester

Molecular Formula C₁₈H₁₇N₃O₅[1][2][6]

Formula Weight 355.3 g/mol [1][2][6]

Purity ≥98%[1][2][6]

CAS Number 359714-55-9[1][6]

Solubility Data
CAY10499 is sparingly soluble in aqueous buffers but shows good solubility in organic

solvents[6]. For biological experiments, it is recommended to first prepare a concentrated stock

solution in an organic solvent like DMSO and then dilute it with the aqueous buffer or cell

culture medium of choice[6].

Solvent Approximate Solubility

DMSO 20 mg/mL[1][6][7]

Dimethylformamide (DMF) 20 mg/mL[1][6][7]

Ethanol 2 mg/mL[1][6][7]

DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL[1][6][7]

Water Insoluble[8]

Experimental Protocols
Required Materials and Equipment

CAY10499 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology grade
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Sterile microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions
CAY10499 is for research use only and not for human or veterinary use[6].

Handle the compound as potentially hazardous. Avoid ingestion, inhalation, and contact with

skin and eyes[6].

Always wear appropriate PPE when handling the solid compound and its solutions.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for complete safety information before use.

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of CAY10499 in

DMSO.

Calculation:

Molecular Weight (MW): 355.3 g/mol

To make a 10 mM (0.010 mol/L) solution:

Weight (mg) = Volume (L) x Concentration (mol/L) x MW ( g/mol ) x 1000 (mg/g)

Weight (mg) = 0.001 L x 0.010 mol/L x 355.3 g/mol x 1000 mg/g = 3.553 mg

Procedure:
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Equilibrate: Allow the vial of CAY10499 to warm to room temperature before opening to

prevent moisture condensation.

Collect Powder: Briefly centrifuge the vial to ensure all the crystalline solid is at the

bottom[9].

Weighing: Carefully weigh out 3.553 mg of CAY10499 and transfer it to a sterile

microcentrifuge tube or vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the compound.

Dissolution: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (25-30°C) can aid dissolution if necessary.

Labeling: Clearly label the tube with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles[9].

Protocol for Preparing Working Solutions for Cell-Based
Assays
This protocol describes the dilution of the 10 mM DMSO stock solution to a final concentration

of 10 µM in cell culture medium.

Intermediate Dilution (Optional but Recommended): To avoid pipetting very small volumes

and potential precipitation, perform a serial dilution.

Dilute the 10 mM stock solution 1:100 in sterile cell culture medium to create a 100 µM

intermediate solution. (e.g., add 5 µL of 10 mM stock to 495 µL of medium).

Gently mix by pipetting.

Final Dilution:
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Dilute the 100 µM intermediate solution 1:10 in cell culture medium to achieve the final 10

µM working concentration. (e.g., add 100 µL of 100 µM solution to 900 µL of medium).

Solvent Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium (e.g., 0.1% DMSO)[9]. This is crucial as DMSO can have effects

on cells at higher concentrations. The final DMSO concentration should ideally be kept below

0.5%[9].

Storage and Stability
Proper storage is critical to maintain the integrity of CAY10499.

Form
Storage
Temperature

Stability Notes

Crystalline Solid -20°C[6] ≥ 4 years[6]

Store in a desiccator

to protect from

moisture.

Stock Solution in

DMSO
-20°C ~1 month[9]

Aliquoting is highly

recommended to

minimize freeze-thaw

cycles.

Stock Solution in

DMSO
-80°C ~6 months[9]

Preferred for long-

term storage.

Aqueous Working

Solution
4°C ≤ 1 day[6]

Prepare fresh from

stock solution

immediately before

each experiment.

Workflow and Signaling Pathway Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b1668648?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/10007875.pdf
https://cdn.caymanchem.com/cdn/insert/10007875.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://cdn.caymanchem.com/cdn/insert/10007875.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Storage

Working Solution Preparation

CAY10499 Solid

Weigh 3.553 mg

Add 1 mL DMSO

Vortex to Dissolve

10 mM Stock Solution

Aliquot into Vials

Store at -80°C

Thaw One Aliquot

Serially Dilute
in Medium

Final Working Solution
(e.g., 10 µM)

Click to download full resolution via product page

Caption: Workflow for preparing CAY10499 stock and working solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1668648?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lipases

Endogenous Substrates

CAY10499

MAGL HSL FAAH

2-Arachidonoylglycerol
(2-AG)

Lipid Metabolism
ModulationTriacylglycerols Anandamide

(AEA)

Click to download full resolution via product page

Caption: CAY10499 inhibits key lipases in lipid metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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